Cas no 157008-64-5 (1,6,10,14-Hexadecatetraen-3-ol, 3,7,11,15-tetramethyl-, (3S,6E,10E)-)
157008-64-5 structure
Product Name:1,6,10,14-Hexadecatetraen-3-ol, 3,7,11,15-tetramethyl-, (3S,6E,10E)-
CAS No:157008-64-5
MF:C20H34O
MW:290.48336648941
CID:1335287
PubChem ID:13118571
Update Time:2025-04-20
1,6,10,14-Hexadecatetraen-3-ol, 3,7,11,15-tetramethyl-, (3S,6E,10E)- Chemical and Physical Properties
Names and Identifiers
-
- 1,6,10,14-Hexadecatetraen-3-ol, 3,7,11,15-tetramethyl-, (3S,6E,10E)-
- 1,6,10,14-Hexadecatetraen-3-ol, 3,7,11,15-tetramethyl-, (S-(E,E))-
- UNII-J5TL18A54U
- J5TL18A54U
- (+)-Geranyllinalool
- Q27281233
- Geranyllinalool, (+)-
- 157008-64-5
-
- Inchi: 1S/C20H34O/c1-7-20(6,21)16-10-15-19(5)14-9-13-18(4)12-8-11-17(2)3/h7,11,13,15,21H,1,8-10,12,14,16H2,2-6H3/b18-13+,19-15+/t20-/m1/s1
- InChI Key: IQDXAJNQKSIPGB-WAYIDIRISA-N
- SMILES: O[C@@](C=C)(C)CC/C=C(\C)/CC/C=C(\C)/CC/C=C(\C)/C
Computed Properties
- Exact Mass: 290.26112
- Monoisotopic Mass: 290.260965704g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 1
- Heavy Atom Count: 21
- Rotatable Bond Count: 10
- Complexity: 394
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 1
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 2
- Undefined Bond Stereocenter Count: 0
- XLogP3: 6.4
- Topological Polar Surface Area: 20.2Ų
Experimental Properties
- PSA: 20.23
1,6,10,14-Hexadecatetraen-3-ol, 3,7,11,15-tetramethyl-, (3S,6E,10E)- Related Literature
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Marcin Czapla,Jack Simons Phys. Chem. Chem. Phys., 2018,20, 21739-21745
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Abdelaziz Houmam,Emad M. Hamed Chem. Commun., 2012,48, 11328-11330
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J. Xu,T. J. Carrocci,A. A. Hoskins Chem. Commun., 2016,52, 549-552
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Hongxia Li,Aikifa Raza,Qiaoyu Ge,Jin-You Lu,TieJun Zhang Soft Matter, 2020,16, 6841-6849
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Gang Pan,Yi-jie Bao,Jie Xu,Tao Liu,Cheng Liu,Yan-yan Qiu,Xiao-jing Shi,Hui Yu,Ting-ting Jia,Xia Yuan,Ze-ting Yuan,Yi-jun Cao RSC Adv., 2016,6, 42109-42119
157008-64-5 (1,6,10,14-Hexadecatetraen-3-ol, 3,7,11,15-tetramethyl-, (3S,6E,10E)-) Related Products
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